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Introduction: Citalopram, an antidepressant medication belonging to the selective serotonin

reuptake inhibitor (SSRI) class, is widely used in preclinical rodent models to investigate the

mechanisms of antidepressant action and to screen novel compounds.[1] Historically,

citalopram was also known by the name Talopram. It is a racemic mixture, containing both the

(S)- and (R)-enantiomers. The S-enantiomer, known as escitalopram, is responsible for the

majority of the therapeutic effects by potently and selectively inhibiting the serotonin transporter

(SERT).[2] These application notes provide an overview of commonly used dosages and

detailed protocols for the administration of citalopram and escitalopram in in vivo rodent

studies.

Data Presentation: Recommended Dosages
The following tables summarize dosages for citalopram and escitalopram from various rodent

studies. Dosages can vary depending on the specific research question, rodent strain, and

experimental design.
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Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b1681224?utm_src=pdf-interest
https://www.benchchem.com/product/b1681224?utm_src=pdf-body
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Escitalopram_in_the_Rat_Forced_Swim_Test.pdf
https://www.benchchem.com/product/b1681224?utm_src=pdf-body
https://www.benchchem.com/product/b1681224?utm_src=pdf-body
https://www.benchchem.com/product/b1681224?utm_src=pdf-body
https://db.cngb.org/data_resources/literature/11393591
https://www.benchchem.com/product/b1681224?utm_src=pdf-body
https://www.benchchem.com/product/b1681224?utm_src=pdf-body
https://www.benchchem.com/product/b1681224?utm_src=pdf-body
https://www.benchchem.com/product/b1681224?utm_src=pdf-body
https://www.benchchem.com/product/b1681224?utm_src=pdf-body
https://www.benchchem.com/product/b1681224?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681224?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Compoun
d

Species
Dose
Range

Route of
Administr
ation

Vehicle
Typical
Applicati
on

Referenc
e(s)

Citalopram Mouse
10 - 30

mg/kg

Intraperiton

eal (i.p.)

0.9%

Saline

Anxiety

and

depression

models

[3]

Citalopram Rat 10 mg/kg
Intraperiton

eal (i.p.)

Not

Specified

Fear

conditionin

g studies

[4]

Escitalopra

m
Rat

5, 10, or 20

mg/kg

Subcutane

ous (s.c.)

or i.p.

Not

Specified

Forced

swim test
[1]

Escitalopra

m
Rat 12.2 mg/kg

Subcutane

ous (s.c.)

or i.p.

0.9%

Saline

Pharmacok

inetic

studies

[5]

Escitalopra

m
Mouse

0 - 10

mg/kg

Intraperiton

eal (i.p.)

0.9%

Saline

Marble

burying

and tail

suspension

tests

[6]
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Compo
und

Species Dose

Route
of
Adminis
tration

Vehicle
Duratio
n

Typical
Applicat
ion

Referen
ce(s)

Citalopra

m
Rat

10

mg/kg/da

y

Osmotic

minipum

p

0.9%

Saline
14 days

Serotonin

synthesis

studies

[7]

Citalopra

m
Rat

10, 20, or

100

mg/kg/da

y

Osmotic

minipum

p

Not

Specified
10 days

Pharmac

okinetic

studies

[8]

Citalopra

m
Mouse

0 - 30

mg/kg/da

y

In

drinking

water

Water ~4 weeks
Forced

swim test
[9]

Escitalop

ram
Rat

10

mg/kg/da

y

Intraperit

oneal

(i.p.)

Not

Specified

14 - 28

days

Forced

swim test
[1]

Escitalop

ram
Rat

27.5

mg/kg/da

y

In diet Chow 45 days

Behavior

al and

neuroche

mical

studies

[10]

Escitalop

ram
Rat

12.2

mg/kg/da

y

Osmotic

minipum

p

0.9%

Saline
28 days

Prenatal

stress

models

[5]

Escitalop

ram
Rat

5

mg/kg/da

y

Not

Specified

Not

Specified
1 week

Chronic

mild

stress

model

[2]

Experimental Protocols

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC2722755/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1572733/
https://pubmed.ncbi.nlm.nih.gov/21181117/
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Escitalopram_in_the_Rat_Forced_Swim_Test.pdf
https://academic.oup.com/ijnp/article/11/8/1135/696180
https://pmc.ncbi.nlm.nih.gov/articles/PMC3963147/
https://db.cngb.org/data_resources/literature/11393591
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681224?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol 1: Preparation of Citalopram/Escitalopram for
Injection
This protocol describes the preparation of a stock solution for intraperitoneal or subcutaneous

injection. Citalopram is often used as the hydrobromide salt (Citalopram HBr), and

escitalopram as the oxalate salt.

Materials:

Citalopram hydrobromide or Escitalopram oxalate powder

Sterile 0.9% saline solution

Sterile conical tubes (15 mL or 50 mL)

Vortex mixer

Sterile syringe filters (0.22 µm)

Sterile syringes and needles

Procedure:

Calculate the required amount of citalopram or escitalopram based on the desired final

concentration and volume. For a 1 mg/mL solution, dissolve 10 mg of the compound in 10

mL of sterile 0.9% saline.

Weigh the appropriate amount of the compound and transfer it to a sterile conical tube.

Add the calculated volume of sterile 0.9% saline to the tube.

Vortex the solution until the compound is completely dissolved. Gentle warming may be

required for some compounds.

Draw the solution into a sterile syringe.

Attach a 0.22 µm sterile syringe filter to the syringe.
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Filter the solution into a new sterile tube or vial to ensure sterility.

Store the solution at 4°C for short-term use or aliquot and freeze at -20°C for long-term

storage. Protect from light.

Protocol 2: Administration of Citalopram/Escitalopram
to Rodents
The following are standard procedures for common routes of administration in rodents.

A. Intraperitoneal (i.p.) Injection:

Gently restrain the rodent, exposing the abdomen. For rats, the animal can be held with its

head tilted slightly down.

Using a 23-25 gauge needle, insert the needle into the lower right or left quadrant of the

abdomen, avoiding the midline to prevent damage to the bladder or cecum.

Aspirate to ensure no bodily fluids are drawn into the syringe.

Inject the solution slowly. The typical injection volume is 5-10 mL/kg.

Withdraw the needle and return the animal to its home cage.

B. Subcutaneous (s.c.) Injection:

Gently restrain the rodent.

Lift the loose skin over the back, between the shoulder blades, to form a "tent".

Insert a 23-25 gauge needle into the base of the tented skin, parallel to the spine.

Aspirate to ensure the needle has not entered a blood vessel.

Inject the solution. A small bleb will form under the skin.

Withdraw the needle and return the animal to its home cage.
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C. Administration via Osmotic Minipump: For chronic, continuous administration, osmotic

minipumps are an effective method.

Follow the manufacturer's instructions for filling the osmotic minipumps with the prepared

sterile drug solution.

Anesthetize the rodent following approved institutional protocols.

Make a small incision in the skin on the back, slightly posterior to the scapulae.

Create a subcutaneous pocket using blunt dissection.

Insert the filled osmotic minipump into the pocket.

Close the incision with wound clips or sutures.

Monitor the animal during recovery from anesthesia.

Protocol 3: Application in the Forced Swim Test (FST)
The FST is a common behavioral assay to assess antidepressant-like activity.[1]

Apparatus:

A transparent cylinder (20 cm in diameter, 40 cm in height for rats; smaller for mice).

Fill the cylinder with water (23-25°C) to a depth that prevents the rodent from touching the

bottom or escaping (e.g., 30 cm for rats).

Procedure:

Habituation/Pre-test (Day 1):

Individually place each rat in the cylinder of water for a 15-minute session.[1]

After 15 minutes, remove the rat, gently dry it with a towel, and return it to its home cage.

The water should be changed after each animal.
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Test Session (Day 2):

Administer citalopram/escitalopram or vehicle according to the desired protocol (e.g., 10

mg/kg, i.p., 60 minutes before the test).[1]

Place the rat in the swim cylinder for a 5-minute test session.

Record the session for later scoring.

Behavioral Scoring:

Score the duration of immobility during the 5-minute test. Immobility is defined as the state

where the animal makes only the minimal movements necessary to keep its head above

water.

An antidepressant-like effect is indicated by a significant decrease in immobility time

compared to the vehicle-treated group.

Mandatory Visualizations
Signaling Pathway of Citalopram/Escitalopram
The primary mechanism of action for citalopram and escitalopram is the inhibition of the

serotonin transporter (SERT), which increases the concentration of serotonin (5-HT) in the

synaptic cleft.[11] This leads to downstream signaling cascades that are thought to contribute

to the therapeutic effects of SSRIs. One important pathway involves the activation of the

transcription factor CREB (cAMP response element-binding protein) and the subsequent

expression of neurotrophic factors like BDNF (brain-derived neurotrophic factor).[12][13]
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Caption: Citalopram/Escitalopram inhibits SERT, increasing synaptic serotonin and activating
downstream pathways like CREB and BDNF.

Experimental Workflow for a Rodent Behavioral Study
The following diagram illustrates a typical workflow for an acute dosing study using a

behavioral test like the Forced Swim Test.

Animal Acclimation
(1-2 weeks)
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Pre-test
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(Day 2)

Behavioral Testing
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(Day 2)

 (e.g., 60 min post-injection) Data Scoring &
Statistical Analysis
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Caption: A typical experimental workflow for an acute rodent behavioral study with Citalopram.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC1572733/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1572733/
https://pubmed.ncbi.nlm.nih.gov/21181117/
https://pubmed.ncbi.nlm.nih.gov/21181117/
https://academic.oup.com/ijnp/article/11/8/1135/696180
https://www.creative-diagnostics.com/serotonergic-synapse-pathway.htm
https://www.biorxiv.org/content/10.1101/2021.04.09.439014.full
https://www.researchgate.net/publication/45091038_Time-dependent_effects_of_escitalopram_on_brain_derived_neurotrophic_factor_BDNF_and_neuroplasticity_related_targets_in_the_central_nervous_system_of_rats
https://www.benchchem.com/product/b1681224#talopram-dosage-for-in-vivo-rodent-studies
https://www.benchchem.com/product/b1681224#talopram-dosage-for-in-vivo-rodent-studies
https://www.benchchem.com/product/b1681224#talopram-dosage-for-in-vivo-rodent-studies
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1681224?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681224?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

